
4-Nitrobenzenesulfonyl fluoride chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrobenzenesulfonyl fluoride

Cat. No.: B142115 Get Quote

An In-depth Technical Guide to 4-Nitrobenzenesulfonyl Fluoride

Introduction
4-Nitrobenzenesulfonyl fluoride (4-NBSF), also known as p-nitrobenzenesulfonyl fluoride, is

a yellow crystalline organic compound. It belongs to the class of sulfonyl fluorides, which are

characterized by a sulfonyl group (-SO₂-) attached to a fluorine atom. This compound serves as

a valuable reagent in organic synthesis and chemical biology. Notably, it is utilized as a protein-

modifying agent with specificity for tyrosine residues and as a connector in click chemistry for

linking small molecules to biomolecules such as proteins and nucleic acids.[1][2][3] The nitro

sulfonyl fluoride moiety has also emerged as a significant pharmacophore in the development

of new antibiotics, showing activity against multi-drug resistant bacteria.[4][5]

Chemical and Physical Properties
The fundamental physical and chemical properties of 4-Nitrobenzenesulfonyl fluoride are

summarized in the table below. This data is essential for its handling, storage, and application

in experimental settings.
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Property Value References

CAS Number 349-96-2 [1][2][6]

Molecular Formula C₆H₄FNO₄S [2][6]

Molecular Weight 205.16 g/mol [2][6]

Appearance Yellow crystalline powder [1]

Melting Point 76-77 °C [1]

78-80 °C (lit.) [7]

Boiling Point 305.1 °C at 760 mmHg [6]

Density 1.554 g/cm³ [6]

Flash Point 138.3 °C [6]

InChI

InChI=1S/C6H4FNO4S/c7-

13(11,12)6-3-1-5(2-4-

6)8(9)10/h1-4H

[6][7]

SMILES O=S(F)(c1ccc([N+]=O)cc1)=O [7]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and characterization of 4-
Nitrobenzenesulfonyl fluoride. The key spectral data are provided below.
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Spectrum Type Data Reference

¹H NMR (400MHz, CDCl₃)

δ 8.47 (d, J=8.7Hz, 2H,

aromatic-H), 8.25 (d, J=8.7Hz,

2H, aromatic-H)

[1]

¹³C NMR (100MHz, CDCl₃)

δ 151.8 (C), 138.2 (d,

J=26.7Hz, C), 130.0 (CH),

124.9 (CH)

[1]

¹⁹F NMR (376MHz, CDCl₃) δ 65.1 [1]

Infrared (IR) (KBr)

3105, 2872, 1951, 1818, 1613,

1540, 1420, 1354, 1314, 1215

cm⁻¹

[1]

High-Resolution Mass

Spectrometry (HRMS)

[M+H]⁺: Calculated: 205.9923,

Measured: 205.9918
[1]

Reactivity and Applications
4-Nitrobenzenesulfonyl fluoride is a reactive compound primarily due to the electrophilic

nature of the sulfur atom in the sulfonyl fluoride group. This reactivity is harnessed in several

key applications.

Protein Modification
4-NBSF is known to be a protein-modifying agent that shows specificity for tyrosine residues.[1]

[2] The sulfonyl fluoride moiety can react with the nucleophilic hydroxyl group of the tyrosine

side chain, forming a stable covalent bond. This specificity allows researchers to probe the role

and accessibility of tyrosine residues in protein structure and function.
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Caption: Workflow for selective tyrosine modification in proteins using 4-NBSF.

Click Chemistry
The sulfonyl fluoride group can participate in "click chemistry" reactions. It serves as a

connector for assembling small molecules with biomolecules like proteins or nucleic acids.[1][3]

This approach, often termed SuFEx (Sulfur(VI) Fluoride Exchange) chemistry, provides a

complementary method to traditional amide or phosphate-based linkers, offering high stability

and efficiency.

Drug Discovery
Aromatic sulfonyl fluorides, particularly those with an ortho-nitro group, have demonstrated

significant antibacterial activity.[4][5] They are active against drug-resistant pathogens,

including methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii.[4]

[8] This makes the nitro sulfonyl fluoride scaffold a promising pharmacophore for the

development of novel antibiotics.[4]

Experimental Protocols
Synthesis of 4-Nitrobenzenesulfonyl Fluoride
A common method for synthesizing 4-Nitrobenzenesulfonyl fluoride is through a halogen

exchange reaction starting from 4-nitrobenzene-1-sulfonyl chloride.[1]
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Materials:

4-nitrobenzene-1-sulfonyl chloride (90.2 mmol, 20.0 g)

Potassium fluoride (KF) (451 mmol, 26.0 g)

18-crown-6 (4.5 mmol, 1.2 g)

Acetonitrile (CH₃CN), 500 mL

Ethyl acetate (EtOAc), 600 mL

Deionized water (H₂O)

Saturated brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a 500 mL solution of 4-nitrobenzene-1-sulfonyl chloride in acetonitrile, add potassium

fluoride and 18-crown-6.

Stir the reaction mixture at room temperature for 24 hours.

After 24 hours, evaporate the solvent to dryness using a rotary evaporator.

Add 600 mL of ethyl acetate to the residue to dissolve the product.

Wash the resulting organic solution sequentially with deionized water (3 x 300 mL) and

saturated brine (300 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in a vacuum.

The final product is obtained as a yellow solid (17.4 g, 94% yield) with a melting point of 76-

77 °C.[1]

The product can be further characterized by Thin Layer Chromatography (TLC), which

shows an Rf value of 0.63 using a hexane/ethyl acetate (6/4) mixture as the eluent.[1]
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Caption: Synthesis of 4-NBSF via halogen exchange from its sulfonyl chloride precursor.

Safety and Handling
4-Nitrobenzenesulfonyl fluoride is classified as a hazardous chemical and requires careful

handling.[9]

Hazards: It is corrosive and causes severe skin burns and eye damage.[9] The substance

reacts violently with water and may liberate toxic gas upon contact.[9]

Signal Word: Danger.[9]

Personal Protective Equipment (PPE): Always wear protective gloves, chemical-resistant

clothing, and eye/face protection when handling this compound.[9]

Handling Precautions: Handle in a well-ventilated area or fume hood. Avoid breathing in dust,

fumes, or vapors. Ensure skin and eyes do not come into contact with the chemical. Wash

hands thoroughly after handling.[9]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids, and seek immediate medical attention.[9]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek immediate medical attention.[9]
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Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[9]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[9]

Storage: Store in a secure, locked-up location, away from incompatible materials like water.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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